Cas no 1806643-61-7 (Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate)

• Product Name: Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate
• CAS No: 1806643-61-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5001672
• Update Time: 2025-05-20

Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate

• Inchi： 1S/C13H15NO2/c1-10-3-4-11(5-6-13(15)16-2)12(9-10)7-8-14/h3-4,9H,5-7H2,1-2H3
• InChI Key： NBNGNUXTLBAFJD-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(C)=CC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate

Comprehensive Overview of Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate (CAS No. 1806643-61-7)

Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate (CAS No. 1806643-61-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyanomethyl group and a methyl ester functionality, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly in the development of novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

The compound's CAS number 1806643-61-7 is a critical identifier for regulatory and sourcing purposes, ensuring precise tracking in global chemical databases. Its methyl ester moiety enhances solubility, a property highly sought after in drug formulation and delivery systems. Recent studies highlight its role in optimizing bioavailability, a trending topic in pharmaceutical R&D circles. Additionally, its cyanomethyl group offers reactivity for further derivatization, aligning with the growing demand for modular synthetic platforms.

In agrochemical applications, Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate has garnered attention for its potential as a pesticide intermediate. With the rise of sustainable agriculture, researchers are investigating its utility in developing low-toxicity crop protection agents. This aligns with the increasing consumer focus on environmentally friendly farming practices, a hot topic in both academic and industrial forums.

Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring purity and consistency—key concerns for quality control in manufacturing. The compound’s stability under various storage conditions is another area of interest, particularly for logistics optimization in the chemical supply chain.

From a commercial perspective, CAS 1806643-61-7 is often referenced in patent literature, underscoring its industrial relevance. Companies specializing in custom synthesis frequently list it in their portfolios to meet the needs of contract research organizations (CROs). This reflects broader trends in outsourced drug development, where niche intermediates play pivotal roles.

Environmental and safety profiles of Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate are rigorously evaluated to comply with REACH and other global regulations. Its low ecotoxicity potential makes it a candidate for green chemistry initiatives, resonating with the push for sustainable chemical production.

In summary, Methyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate (CAS No. 1806643-61-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, agrochemical design, and material science, addressing pressing challenges in health and sustainability. As research advances, this compound is poised to remain a focal point in high-value chemical synthesis.